Cas no 6314-28-9 (1-benzothiophene-2-carboxylic acid)

• Product Name: 1-benzothiophene-2-carboxylic acid
• CAS No: 6314-28-9
• MF: C₉H₆O₂S
• MW: 178.207741260529
• MDL: MFCD00051636
• CID: 46628
• PubChem ID: 87564912
• Update Time: 2025-04-18

1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylic acid
• Thianaphthene-2-carboxylic acid
• 1-BENZOTHIOPHENE-2-CARBOXYLIC ACID
• EN300-13076
• FT-0601179
• Thianaphthene-2-carboxylic acid, 98%
• ND8
• HMS548P13
• NS00035329
• benzothiophene 2-carboxylic acid
• DTXSID60212485
• benzothiophene carboxylic acid
• J-800126
• Benzothiophene-2-carboxylic acid
• F2191-0022
• AB01332017-02
• AMY11099
• SDCCGMLS-0065962.P001
• NSC-40258
• BENZO-(B)-THIOPHENE-2-CARBOXYLIC ACID
• UNII-HLR49221FQ
• AC-22600
• Z89265777
• SCHEMBL93858
• NSC-112990
• CHEMBL312607
• benzothiophene 2 carboxylic acid
• 2-benzo[b]thiophenecarboxylic acid
• CS-W004876
• B2033
• NSC 40258
• Q27279999
• AKOS000266073
• DivK1c_001383
• NCGC00339347-01
• Benzo(b)thiophene-2-carboxylic acid
• W-204306
• THIONAPHTHENE-2-CARBOXYLIC ACID [MI]
• FS-1519
• J-640122
• NSC 112990
• NSC112990
• tnca
• 1-Benzothiophene-2-carboxylic acid #
• BDBM50149218
• 6314-28-9
• 2-Benzothiophenecarboxylic acid
• BENZOTHIOFURAN-2-CARBOXYLIC ACID
• BL-5583
• MFCD00051636
• GEO-02293
• HLR49221FQ
• SY003106
• Thionaphthene-2-carboxylic acid
• 2-Carboxybenzothiophene
• Maybridge1_002631
• Benzo[b]thiophene-2-carboxylicacid
• benzothiophen-2-carboxylic acid
• NSC40258
• CDS1_000343
• W-200470
• Thionapthene-2-carboxylic acid
• Thianaphthene-2-carboxylic acid,98%
• ALBB-032943
• BRD-K75282704-001-02-4
• DB-007270
• DTXCID60134976
• BL 5583
• STL353601
• 1-benzothiophene-2-carboxylic acid

• MDL： MFCD00051636
• Inchi： 1S/C9H6O2S/c10-9(11)8-5-6-3-1-2-4-7(6)12-8/h1-5H,(H,10,11)
• InChI Key： DYSJMQABFPKAQM-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2C=CC=CC1=2
• BRN： 124613

Computed Properties

• Exact Mass: 178.00900
• Monoisotopic Mass: 178.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8

Experimental Properties

• Color/Form: Powder
• Density: 1.3242 (rough estimate)
• Melting Point: 241-244 °C (lit.)
• Boiling Point: 376.2°C at 760 mmHg
• Flash Point: 181.3℃
• Refractive Index: 1.5480 (estimate)
• Water Partition Coefficient: Soluble in ethanol, acetone and chloroform. Insoluble in water.
• PSA: 65.54000
• LogP: 2.59950
• Merck: 9345
• Solubility: Not determined

1-benzothiophene-2-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39-S26-S36
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes